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Compound of Interest

Compound Name: 2-Bromo-5-chloroisonicotinic acid

Cat. No.: B1288935

In-Depth Technical Guide: 2-Bromo-5-
chloroisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-5-chloroisonicotinic
acid, a key building block in pharmaceutical and agrochemical research. This document
outlines its chemical identity, physical properties, and available data, adhering to the highest
standards of scientific and technical accuracy.

Chemical Identification and Properties
CAS Number: 530156-90-2[1][2][3][4]

Molecular Formula: CeH3BrCINO2[3]

Molecular Weight: 236.45 g/mol [3]

Synonyms: 2-Bromo-5-chloropyridine-4-carboxylic acid
Structure:

Caption: Chemical structure of 2-Bromo-5-chloroisonicotinic acid.
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Physicochemical Properties:

Property Value Source
Appearance White powder [1]
Purity Typically =295% or 99% [1][2]

Inert atmosphere, room
Storage temperature or sealed and [1]

preserved

Spectral Data

Detailed, experimentally-derived spectral data such as *H NMR, 3C NMR, FT-IR, and mass
spectrometry for 2-Bromo-5-chloroisonicotinic acid (CAS 530156-90-2) are not readily
available in the public domain. However, several chemical suppliers indicate that this
information is available upon request with a purchase. Researchers are advised to contact
these suppliers to obtain certificates of analysis and relevant spectral data.

Experimental Protocols
Synthesis of 2-Bromo-5-chloroisonicotinic Acid

A specific, detailed, and publicly available experimental protocol for the synthesis of 2-Bromo-
5-chloroisonicotinic acid (CAS 530156-90-2) has not been identified in the reviewed
literature.

However, a patented method exists for the synthesis of its isomer, 5-Bromo-2-chloroisonicotinic
acid. This process involves the use of 2,5-dichloropyridine as a starting material. The synthesis
proceeds through a displacement reaction to form 5-bromo-2-chloropyridine, which is then
hydroxylated to yield the final product. While not directly applicable to the synthesis of 2-
Bromo-5-chloroisonicotinic acid, this methodology provides insight into a potential synthetic
strategy for related compounds.

A generalized workflow for the synthesis of a related compound, methyl 5-bromo-2-
chloroisonicotinate, suggests that a common precursor could be 2-chloroisonicotinic acid or its
derivatives, which would then undergo bromination and subsequent esterification.[5]
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Hypothetical Synthetic Pathway:

The following diagram illustrates a potential, though unconfirmed, synthetic pathway for 2-
Bromo-5-chloroisonicotinic acid, based on general organic chemistry principles and
synthesis of related compounds.
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Caption: A potential synthetic workflow for 2-Bromo-5-chloroisonicotinic acid.

Logical Relationships in Drug Discovery

2-Bromo-5-chloroisonicotinic acid serves as a versatile building block in drug discovery due
to its reactive sites, which allow for the introduction of various functional groups. The bromine
and chlorine atoms, along with the carboxylic acid group, provide multiple points for chemical

modification.
Signaling Pathway Interaction (Hypothetical):

As a hypothetical example, a derivative of 2-Bromo-5-chloroisonicotinic acid could be
designed to interact with a cellular signaling pathway, such as a kinase cascade.
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Caption: Hypothetical inhibition of a kinase signaling pathway by a derivative.

Conclusion

2-Bromo-5-chloroisonicotinic acid (CAS 530156-90-2) is a chemical compound with
significant potential for applications in research and development, particularly in the synthesis
of novel pharmaceutical and agrochemical agents. While detailed public data on its spectral
properties and a specific synthesis protocol are limited, this guide provides the foundational
information necessary for researchers to source and begin working with this compound. For
detailed experimental data, direct inquiry with chemical suppliers is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

